4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid

• CAS RN: 107947-00-2
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 4-(N-methylanilino)thiophene-3-carboxylic acid
• InChI: InChI=1S/C12H11NO2S/c1-13(9-5-3-2-4-6-9)11-8-16-7-10(11)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key: FIZKARVLIVCPBA-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C2=CSC=C2C(=O)O
• synonyms: 4-N-methyl-N-phenylaminothiophene-3-carboxylic acid; MPTC-4N3

Description

4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid (MPTC) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a thiophene derivative that has been synthesized using various methods and has shown promising results in its biological activities.

Mechanism of Action

The mechanism of action of 4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid is not fully understood. However, studies suggest that it may act by inhibiting the activity of reactive oxygen species (ROS) and reducing oxidative stress. It may also modulate various signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are involved in the pathogenesis of various diseases. This compound has also been shown to exhibit anticancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid has several advantages for lab experiments. It is easy to synthesize and has been optimized to obtain high yields. It is also stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations, including its solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid. Further studies are needed to fully understand its mechanism of action and its potential applications in various fields. Studies are also needed to optimize its synthesis and improve its solubility in water. Additionally, studies are needed to evaluate its safety and toxicity profile in vivo.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It has been synthesized using various methods and has shown promising results in its biological activities. Further studies are needed to fully understand its mechanism of action and its potential applications in various fields.

Synthesis Methods

4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid can be synthesized using various methods, including the reaction of 4-methylthiophene-3-carboxylic acid with aniline in the presence of a catalyst. Another method involves the reaction of 4-chloromethylthiophene-3-carboxylic acid with aniline in the presence of a base. These methods have been optimized to obtain high yields of this compound.

Scientific Research Applications

4-N-Methyl-N-phenylaminothiophene-3-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent antioxidant and anti-inflammatory activities. This compound has also been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells.